N-(2-(6-((2-(cyclohexylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-fluorobenzamide

• IUPAC Name: N-[2-[6-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C22H25FN6O2S/c23-16-8-6-15(7-9-16)22(31)24-13-12-19-27-26-18-10-11-21(28-29(18)19)32-14-20(30)25-17-4-2-1-3-5-17/h6-11,17H,1-5,12-14H2,(H,24,31)(H,25,30)
• InChI Key: URDHKBKXWLPJFF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN3C(=NN=C3CCNC(=O)C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C22H25FN6O2S
• Molecular Weight: 456.5 g/mol

Description

N-(2-(6-((2-(cyclohexylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C22H25FN6O2S and its molecular weight is 456.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis : Research efforts have led to the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and others, demonstrating the versatility of certain precursors in generating structurally diverse compounds with potential insecticidal properties against pests like Spodoptera littoralis (Fadda et al., 2017). This suggests the possibility of exploring similar compounds for agricultural applications.
• Anticancer Drug Development : Efforts to create heterobicyclic nitrogen systems bearing a 1,2,4-triazine moiety have indicated significant anticancer activities against various cancer types, highlighting the therapeutic potential of these chemical frameworks (El-Gendy et al., 2003).
• Antimicrobial Agents : The development of new thiophene-based heterocycles demonstrates the antimicrobial potential of certain structural motifs, with some compounds outperforming standard drugs against specific fungal pathogens (Mabkhot et al., 2016).

Chemical Synthesis and Modification

• Regioisomeric Formation and Synthesis : Studies on the regioisomeric formation of acenaphtho[1,2-e][1,2,4]triazolo[3,4-c][1,2,4]triazines and their acyclic C-nucleoside analogues showcase the synthetic versatility and potential for generating novel compounds with varied biological activities (Rashed et al., 1994).

Antioxidant and Anticancer Properties

• Antioxidant and Anticancer Activities : Research into triazolo-thiadiazoles has revealed potent in vitro antioxidant properties and anticancer activities, suggesting the therapeutic potential of structurally related compounds in treating specific cancers (Sunil et al., 2010).

Mechanism of Action

Target of Action

It’s known that compounds containing the1,2,4-triazole moiety are capable of binding in the biological system with a variety of enzymes and receptors . They show versatile biological activities and are present as a central structural component in a number of drug classes .

Mode of Action

It’s known that1,2,4-triazole derivatives can interact with different target receptors due to their ability of hydrogen bond accepting and donating characteristics . This makes them a precise pharmacophore with a bioactive profile .

Biochemical Pathways

1,2,4-triazole derivatives have been found to display a diversity of biological applications such as antimicrobial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular activities .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives , which could provide some insights into the pharmacokinetics of this compound.

Result of Action

1,2,4-triazolo[3,4-b]thiadiazine derivatives have exhibited promising cytotoxic activities through EGFR and PARP-1 inhibitions with apoptosis-induction in cancer cells .

Action Environment

The design of new entities by substituting different pharmacophores in one structure can lead to compounds with increased antimicrobial action .